Cas no 578717-91-6 (4-Hydroxycyclohexanecarboxaldehyde)

• Product Name: 4-Hydroxycyclohexanecarboxaldehyde
• CAS No: 578717-91-6
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 3410125
• PubChem ID: 18960169
• Update Time: 2025-05-28

4-Hydroxycyclohexanecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANECARBOXALDEHYDE, 4-HYDROXY-
• 4-Hydroxycyclohexanecarboxaldehyde
• 4-Hydroxycyclohexanecarbaldehyde
• SCHEMBL910677
• F53063
• SCHEMBL19277291
• SCHEMBL9292018
• 4-hydroxycyclohexane-1-carbaldehyde
• 128141-57-1
• SY311931
• 1062608-12-1
• DB-138534
• 578717-91-6
• AB86505
• trans-4-hydroxycyclohexanecarbaldehyde
• trans-4-Hydroxycyclohexane-1-carbaldehyde
• Rel-(1s,4s)-4-hydroxycyclohexane-1-carbaldehyde
• (1R,4R)-4-HYDROXYCYCLOHEXANE-1-CARBALDEHYDE
• QKPFGUJMNAMMPD-UHFFFAOYSA-N
• cis-4-Hydroxycyclohexanecarbaldehyde

• Inchi： 1S/C7H12O2/c8-5-6-1-3-7(9)4-2-6/h5-7,9H,1-4H2
• InChI Key： QKPFGUJMNAMMPD-UHFFFAOYSA-N
• SMILES： C1(C=O)CCC(O)CC1

Computed Properties

• Exact Mass: 128.083729621Da
• Monoisotopic Mass: 128.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 4-Hydroxycyclohexanecarboxaldehyde

Comprehensive Overview of 4-Hydroxycyclohexanecarboxaldehyde (CAS No. 578717-91-6): Properties, Applications, and Industry Insights

4-Hydroxycyclohexanecarboxaldehyde (CAS No. 578717-91-6) is a versatile organic compound widely used in pharmaceutical, fragrance, and specialty chemical industries. This cyclohexane derivative features both a hydroxyl group and an aldehyde functional group, making it a valuable intermediate for synthesizing complex molecules. Its unique structure enables applications in asymmetric synthesis, chiral resolution, and the production of high-value fine chemicals.

The growing demand for 4-Hydroxycyclohexanecarboxaldehyde is driven by its role in green chemistry initiatives and sustainable manufacturing processes. Researchers frequently search for "4-Hydroxycyclohexanecarboxaldehyde synthesis," "CAS 578717-91-6 applications," and "cyclohexane aldehyde derivatives," reflecting its importance in modern organic chemistry. The compound's ability to participate in reductive amination, condensation reactions, and cyclization processes makes it indispensable for developing novel drug candidates and functional materials.

Recent studies highlight the potential of 578717-91-6 in creating biodegradable polymers and environmentally friendly coatings. Industry professionals increasingly inquire about "4-Hydroxycyclohexanecarboxaldehyde solubility" and "stability under various pH conditions," as these properties determine its suitability for different formulations. The compound's balanced hydrophilicity and lipophilicity contribute to its excellent performance in both aqueous and organic media.

From a regulatory perspective, 4-Hydroxycyclohexanecarboxaldehyde meets global safety standards for industrial use, with extensive data available on its environmental profile. Common search queries like "CAS 578717-91-6 safety data" and "handling precautions for hydroxycyclohexane aldehydes" demonstrate the scientific community's commitment to responsible chemical management. The compound's low volatility and favorable toxicological characteristics make it a preferred choice over more hazardous alternatives.

Innovative applications continue to emerge for this chemical, particularly in the development of advanced materials. Researchers exploring "4-Hydroxycyclohexanecarboxaldehyde crosslinking properties" have discovered its utility in creating self-healing polymers and smart coatings. The aldehyde group's reactivity allows for precise modification of material properties, enabling breakthroughs in nanotechnology and biomedical engineering.

The global market for 4-Hydroxycyclohexanecarboxaldehyde is projected to grow steadily, fueled by increasing demand from Asia-Pacific pharmaceutical manufacturers and European fragrance houses. Supply chain professionals frequently search for "578717-91-6 suppliers" and "bulk pricing trends," indicating robust commercial interest. Continuous process optimization has improved production efficiency, making this specialty chemical more accessible for research and industrial applications.

Analytical characterization of CAS 578717-91-6 remains an active area of investigation, with many scientists seeking information about "NMR spectra interpretation" and "HPLC analysis methods" for quality control. Advanced spectroscopic techniques have confirmed the compound's conformational stability and purity benchmarks, ensuring reproducible results in synthetic applications. These analytical developments support its growing adoption in cGMP-compliant manufacturing processes.

Future research directions for 4-Hydroxycyclohexanecarboxaldehyde include exploring its potential in energy storage systems and catalytic applications. The compound's molecular architecture offers intriguing possibilities for designing novel electrolytes and ligand systems, addressing current challenges in renewable energy technologies. As sustainable chemistry gains prominence, this versatile building block will likely play an increasingly important role in developing next-generation materials and pharmaceuticals.